![molecular formula C19H19ClN4O2S B2666241 1-((4'-chloro-[1,1'-biphenyl]-3-yl)sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine CAS No. 2034474-20-7](/img/structure/B2666241.png)
1-((4'-chloro-[1,1'-biphenyl]-3-yl)sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-((4'-chloro-[1,1'-biphenyl]-3-yl)sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine, also known as CBX-8, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Antimicrobial Activity
1-((4'-chloro-[1,1'-biphenyl]-3-yl)sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine and its derivatives have shown significant antimicrobial activities. For instance, a study synthesized derivatives and evaluated their efficacy against bacterial and fungal pathogens of tomato plants. Key findings indicate that the nature of substitutions on the benzhydryl ring and sulfonamide ring influences antibacterial activity, with some derivatives showing potent antimicrobial activities compared to standard drugs (Vinaya et al., 2009).
Diabetes Management
Compounds related to 1-((4'-chloro-[1,1'-biphenyl]-3-yl)sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine have been explored for their potential in managing type II diabetes. A study involving S-substituted derivatives of 1,2,4-triazol-3-thiol showed that these derivatives were potent inhibitors of the α-glucosidase enzyme, even more effective than acarbose, a commercially available α-glucosidase inhibitor for type II diabetes patients (ur-Rehman et al., 2018).
Inhibition of Carbonic Anhydrase Isozymes
This compound and its variants have been studied for their inhibition of human carbonic anhydrase isozymes, which are relevant in various physiological functions. A study found that these sulfonamides significantly inhibited certain carbonic anhydrase isozymes, relevant for potential applications in managing diseases related to these enzymes (Alafeefy et al., 2015).
Antifungal Activity
Compounds combining 1,2,3-triazoles, piperidines, and thieno pyridine rings, which are structurally related to the queried compound, have been synthesized and evaluated for their antifungal activity. They showed moderate to good antifungal activity, particularly against strains like Aspergillus flavus and Cryptococcus neoformans (Darandale et al., 2013).
Anticancer Potential
Another important area of research is the investigation of derivatives of this compound for anticancer applications. For example, a study synthesized piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids and evaluated them as anticancer agents. Some of these compounds showed promising anticancer activities (Rehman et al., 2018).
properties
IUPAC Name |
1-[3-(4-chlorophenyl)phenyl]sulfonyl-4-(triazol-2-yl)piperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19ClN4O2S/c20-17-6-4-15(5-7-17)16-2-1-3-19(14-16)27(25,26)23-12-8-18(9-13-23)24-21-10-11-22-24/h1-7,10-11,14,18H,8-9,12-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZINKXMYNUHIRKY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2N=CC=N2)S(=O)(=O)C3=CC=CC(=C3)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19ClN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-((4'-chloro-[1,1'-biphenyl]-3-yl)sulfonyl)-4-(2H-1,2,3-triazol-2-yl)piperidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.